(-)-Tramadol Hydrochloride (-)-Tramadol Hydrochloride
Brand Name: Vulcanchem
CAS No.: 148229-79-2
VCID: VC0015283
InChI: InChI=1S/C16H25NO2.ClH/c1-17(2)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)19-3;/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3;1H/t14-,16+;/m0./s1
SMILES: CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC)O.Cl
Molecular Formula: C16H26ClNO2
Molecular Weight: 299.83 g/mol

(-)-Tramadol Hydrochloride

CAS No.: 148229-79-2

VCID: VC0015283

Molecular Formula: C16H26ClNO2

Molecular Weight: 299.83 g/mol

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(-)-Tramadol Hydrochloride - 148229-79-2

Description

Tramadol hydrochloride is a synthetic opioid analgesic and serotonin-norepinephrine reuptake inhibitor (SNRI) used to manage moderate to severe pain in adults . It is a codeine analogue with central analgesic properties similar to opioids . Tramadol is available under various brand names, including Conzip, Durela, Qdolo, Ralivia, Ryzolt, Seglentis, Tridural, Ultracet, Ultram, and Zytram . It is prescribed for short-term relief of severe pain that begins suddenly, has a specific cause, and is expected to resolve when the cause of the pain is healed. It is also used for long-term relief of severe, persistent pain when alternative pain medications are insufficient .

Tramadol is marketed as a racemic mixture of both R- and S-stereoisomers, as the isomers complement each other's analgesic activities . The drug tramadol is a racemate of the hydrochlorides of the (1R,2R)-(+)- and the (1S,2S)-(−)-enantiomers . Tramadol affects pain modulators within the central nervous system, as well as non-neuronal inflammatory markers and immune mediators . It has been shown to be effective for neuropathic pain, post-operative pain, lower back pain, labor pain, osteoarthritis, fibromyalgia, and cancer . Tramadol also has anxiolytic, antidepressant, and anti-shivering effects due to its SNRI activity, addressing common comorbidities with pain .

While tramadol is considered a lower-risk opioid option, it still carries risks of tolerance, dependence, and abuse . Higher doses, or concurrent use with other opioids, increase the risk of overdose, respiratory depression, and death . Tramadol use also carries a risk of seizure and serotonin syndrome, particularly when combined with other serotonergic medications . Another similar chemical compound is codeine [4, 7].

CAS No. 148229-79-2
Product Name (-)-Tramadol Hydrochloride
Molecular Formula C16H26ClNO2
Molecular Weight 299.83 g/mol
IUPAC Name (1S,2S)-2-[(dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexan-1-ol;hydrochloride
Standard InChI InChI=1S/C16H25NO2.ClH/c1-17(2)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)19-3;/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3;1H/t14-,16+;/m0./s1
Standard InChIKey PPKXEPBICJTCRU-KUARMEPBSA-N
SMILES CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC)O.Cl
Canonical SMILES CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC)O.Cl
Synonyms (1S,2S)-(-)-2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol Hydrochloride; (1S-cis)-2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol Hydrochloride; (-)-(1S,2S)-Tramadol Hydrochloride; E 381;
PubChem Compound 10017651
Last Modified Sep 16 2023

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